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Physicochemical Properties & Environmental Fate

The environmental distribution and behavior of spirodiclofen are largely determined by its inherent

physicochemical properties. The table below summarizes key data points [1]:

Parameter Value Condition / Note

Water Solubility 0.05 mg/L At 20°C and pH 7

Octanol-Water Partition Coefficient (Log P) 5.1 At 20°C

Molecular Mass 411.32 -

Melting Point 94.8 °C -

Soil Adsorption Coefficient (Koc) 16,900 cm³/g Classified as "Slightly mobile"

Spirodiclofen's low solubility and high log P indicate a strong tendency to adsorb to soil and organic matter

rather than remain in water, reducing its potential for groundwater contamination but increasing the risk of

accumulation in the environment [1].
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Degradation Kinetics and Persistence

Spirodiclofen degrades in the environment through various pathways, with its persistence influenced by

local conditions.

System Half-life (DT₅₀) Conditions / Notes

Soil (Laboratory) 15.9 days Aerobic, typical condition

Soil (Field) 20.4 days Aerobic, typical condition

Plants (Aster scaber) 4.4 - 4.5 days Biological half-life; varies by location [2]

The primary metabolite of toxicological concern is spirodiclofen-enol (B-enol). In soil studies, this

metabolite was detected under submerged conditions but degraded to below detectable limits within 90 days

[1]. Environmental factors significantly influence its degradation rate [1]:

Moisture: Degrades fastest in submerged soils, followed by field capacity and dry soils.

pH: Degradation in water is faster under alkaline conditions.
Light: Highly prone to degradation under UV light.

Analytical Methodology for Residue Analysis

A standard, validated method for quantifying spirodiclofen residues in plants uses Liquid Chromatography

tandem Mass Spectrometry (LC-MS/MS) [2].
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Experimental workflow for spirodiclofen residue analysis in plants [2]

Key Protocol Details [2]:

Extraction Solvent: Acetonitrile.
Clean-up: QuEChERS kit containing MgSO₄ (4 g) and NaCl (1 g).

Instrument: LC-MS/MS with electrospray ionization (ESI) in positive mode.
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Method Performance: The method demonstrated recovery rates of 82.0-115.9% for spirodiclofen,

with limits of quantification (LOQ) sufficiently low to monitor residues at the level of 0.01 mg/kg.

Regulatory Status and Risk Assessment

Spirodiclofen's regulatory status and associated risks are important for its overall environmental and health

profile [1] [3]:

EU Approval Status: Not approved. Its approval expired on July 31, 2020, and was not renewed.
Toxicological Classification: Classified as Carcinogenic Category 1B. However, it is considered a

threshold substance, meaning a dose level exists below which no carcinogenic effects are
expected.

Consumer Risk: Chronic consumer exposure from imported commodities has been assessed and
found to be well below the safety threshold (Affected Dose Index, ADI). The highest calculated

exposure accounted for 7% of the ADI for toddlers [3].
Ecotoxicity: It is highly toxic to aquatic life and is flagged for its high aquatic toxicity potential [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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